Cas no 2229155-48-8 (methyl2-(pyrimidin-4-yl)propan-2-ylamine)

• Product Name: methyl2-(pyrimidin-4-yl)propan-2-ylamine
• CAS No: 2229155-48-8
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• CID: 5804576
• PubChem ID: 165867133
• Update Time: 2025-06-12

methyl2-(pyrimidin-4-yl)propan-2-ylamine Chemical and Physical Properties

Names and Identifiers

• methyl2-(pyrimidin-4-yl)propan-2-ylamine
• EN300-1763718
• methyl[2-(pyrimidin-4-yl)propan-2-yl]amine
• 2229155-48-8

• Inchi： 1S/C8H13N3/c1-8(2,9-3)7-4-5-10-6-11-7/h4-6,9H,1-3H3
• InChI Key： TZYYXMMENTUKMI-UHFFFAOYSA-N
• SMILES： N(C)C(C)(C)C1C=CN=CN=1

Computed Properties

• Exact Mass: 151.110947427g/mol
• Monoisotopic Mass: 151.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 37.8Ų

Additional information on methyl2-(pyrimidin-4-yl)propan-2-ylamine

Introduction to Methyl 2-(Pyrimidin-4-yl)propan-2-ylamine (CAS No. 2229155-48-8)

Methyl 2-(pyrimidin-4-yl)propan-2-ylamine, a compound with the chemical identifier CAS No. 2229155-48-8, is a significant molecule in the realm of pharmaceutical and biochemical research. This compound belongs to the class of pyrimidine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a pyrimidine ring and an amine functional group, make it a promising candidate for further investigation in drug discovery and molecular biology.

The molecular structure of Methyl 2-(pyrimidin-4-yl)propan-2-ylamine consists of a pyrimidine core substituted at the 4-position with an ethyl group, which is further connected to a propylamine moiety. This configuration imparts unique electronic and steric properties to the molecule, influencing its interactions with biological targets. The pyrimidine ring is a common scaffold in many bioactive compounds, known for its ability to engage in hydrogen bonding and π-stacking interactions, which are crucial for binding to proteins and nucleic acids.

In recent years, there has been a surge in research focused on developing novel pyrimidine-based compounds with potential therapeutic benefits. The amine group in Methyl 2-(pyrimidin-4-yl)propan-2-ylamine provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific applications. For instance, modifications at this position can enhance solubility, improve metabolic stability, or increase binding affinity to target enzymes and receptors.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. Pyrimidine derivatives have shown promise in inhibiting kinases and other enzymes involved in disease progression. The propylamine side chain in Methyl 2-(pyrimidin-4-yl)propan-2-ylamine may contribute to its ability to interact with these targets by providing the necessary pharmacophoric elements for effective binding.

Recent studies have highlighted the importance of pyrimidine-based compounds in oncology research. For example, certain pyrimidine derivatives have been found to inhibit tyrosine kinases, which are overexpressed in many cancer cells. The structural similarity between Methyl 2-(pyrimidin-4-yl)propan-2-ylamine and these known inhibitors suggests that it may exhibit comparable activity. Furthermore, its ability to cross the blood-brain barrier could make it a valuable candidate for treating central nervous system disorders.

The synthesis of Methyl 2-(pyrimidin-4-yl)propan-2-ylamine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the pyrimidine ring and introduce the amine functionality. These methods ensure high yield and purity, which are essential for subsequent biological evaluation.

In addition to its potential therapeutic applications, Methyl 2-(pyrimidin-4-yl)propan-2-ylamine may also serve as a valuable tool in biochemical research. Its unique structure allows researchers to study protein-ligand interactions at a molecular level, providing insights into drug design principles. By understanding how this compound binds to its targets, scientists can develop more effective strategies for designing drugs with improved efficacy and reduced side effects.

The development of high-throughput screening (HTS) platforms has accelerated the discovery of novel bioactive compounds like Methyl 2-(pyrimidin-4-yl)propan-2-ylamine. These technologies enable researchers to rapidly test thousands of compounds against various biological targets, identifying promising candidates for further investigation. The versatility of this compound makes it an attractive candidate for HTS campaigns aimed at identifying new drugs for diverse diseases.

Another area where this compound shows promise is in the field of agrochemicals. Pyrimidine derivatives have been used as herbicides and fungicides due to their ability to interfere with essential plant enzymes. The structural features of Methyl 2-(pyrimidin-4-yli propan -2 - yl amine) could be exploited to develop novel agrochemicals that are more effective and environmentally friendly.

The future prospects of Methyl 2-(pyrimidin -4 - yl)propan -2 - yl amine are vast and exciting. As our understanding of biological pathways continues to grow, so does the demand for innovative compounds like this one. Ongoing research aims to explore its potential in various therapeutic areas, optimize its synthetic routes, and develop new derivatives with enhanced properties.

In conclusion, Methyl 2-(pyrimidin -4 - yl)propan -2 - yl amine (CAS No. 2229155 -48 -8) is a versatile and promising compound with significant potential in pharmaceuticals and biochemical research. Its unique structure and biological activities make it an attractive candidate for further investigation. As research progresses, we can expect new insights into its therapeutic applications and mechanisms of action, paving the way for novel treatments for various diseases.